![molecular formula C9H12O3 B1590509 4-Methoxy-1,2-benzenedimethanol CAS No. 36132-95-3](/img/structure/B1590509.png)
4-Methoxy-1,2-benzenedimethanol
Overview
Description
4-Methoxy-1,2-benzenedimethanol, also known as guaiacol glyceryl ether, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly used as a reagent in organic synthesis and has been found to have various biochemical and physiological effects. In
Scientific Research Applications
Application in Synthesis and Chemical Reactions
4-Methoxy-1,2-benzenedimethanol is used in the benzylation of alcohols and phenols, as demonstrated by Carlsen (1998). This process involves the reaction of N-(4-methoxybenzyl)-o-benzenedisulfonimide with alcohols or phenols under basic conditions, yielding 4-methoxybenzyl ethers. This method is significant in organic synthesis, particularly in the protection of hydroxy groups (Carlsen, 1998).
Role in Deprotection of Protecting Groups
Horita et al. (1986) explored the selectivity of deprotection of various protecting groups, including the 4-methoxybenzyl (MPM) group. This research highlights the ease of removing the MPM protecting group under neutral conditions, which is crucial in multi-step organic syntheses (Horita et al., 1986).
Ecological and Bioactivity Studies
A study by Macias et al. (2009) on benzoxazinones, which are related to this compound, reveals their phytotoxic, antifungal, antimicrobial, and antifeedant effects. This research underscores the ecological and bioactive roles of compounds related to this compound and their potential applications in natural herbicide models and pharmaceuticals (Macias et al., 2009).
Application in Photoluminescence and Photopolymerization
Research by Sivakumar et al. (2010) on lanthanide 4-benzyloxy benzoates, which involves derivatives of this compound, investigates the influence of electron-withdrawing and electron-donating groups on luminescent properties. This study is important in the field of materials science, especially in developing new luminescent materials (Sivakumar et al., 2010).
Electrophilic Substitution and Free Radical Generation
The electrochemistry of aqueous solutions of 4-methoxy-1,2-benzoquinone, a related compound, was investigated by Bailey et al. (1988). This study offers insights into the mechanisms of electrophilic substitution and free radical generation, relevant in various chemical and biochemical processes (Bailey et al., 1988).
Mechanism of Action
Target of Action
The primary targets of 4-Methoxy-1,2-benzenedimethanol are currently unknown. This compound is a derivative of benzenemethanol , which suggests that it may interact with similar biological targets.
Mode of Action
The exact mode of action of This compound Given its structural similarity to benzenemethanol, it may interact with its targets through similar mechanisms, such as nucleophilic substitution or oxidation . .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of This compound . For instance, the compound is water-soluble , which may affect its distribution in the body and its interaction with targets. Other factors, such as pH, temperature, and the presence of other molecules, could also influence its action.
Biochemical Analysis
Biochemical Properties
It is known that the compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is likely dependent on the specific molecular structure of 4-Methoxy-1,2-benzenedimethanol, which includes a methoxy group and two hydroxyl groups .
Metabolic Pathways
Given its molecular structure, it is possible that the compound could interact with various enzymes or cofactors, potentially influencing metabolic flux or metabolite levels .
properties
IUPAC Name |
[2-(hydroxymethyl)-4-methoxyphenyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O3/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4,10-11H,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGCMGVSCUAVGLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CO)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90503171 | |
Record name | (4-Methoxy-1,2-phenylene)dimethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90503171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36132-95-3 | |
Record name | (4-Methoxy-1,2-phenylene)dimethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90503171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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